BENGHE Foundational & Exploratory

Check Availability & Pricing

The Biosynthesis of Methyl Pseudolarate B: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl pseudolarate B is a diterpenoid natural product isolated from the root bark of the
golden larch, Pseudolarix amabilis (also known as Pseudolarix kaempferi). This molecule,
along with its close analog pseudolaric acid B (PAB), has garnered significant interest in the
scientific community due to its potent biological activities, including antifungal and cytotoxic
properties. Understanding the biosynthetic pathway of Methyl pseudolarate B is crucial for its
sustainable production through metabolic engineering and for the generation of novel analogs
with improved therapeutic potential. This technical guide provides a detailed overview of the
current understanding of the Methyl pseudolarate B biosynthesis, from its primary precursors
to the final methylated product. It consolidates available experimental data, outlines key
enzymatic steps, and provides detailed protocols for the characterization of the involved
enzymes.

Core Biosynthetic Pathway

The biosynthesis of Methyl pseudolarate B is a multi-step process that begins with the
universal diterpenoid precursor, geranylgeranyl pyrophosphate (GGPP). The pathway can be
divided into three main stages:

» Diterpene Skeleton Formation: Cyclization of GGPP to form the characteristic tricyclic core of
the pseudolarane family.
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o Oxidative Functionalization: A series of oxidation reactions to introduce hydroxyl and
carboxyl groups.

» Tailoring Reactions: Acetylation and methylation to yield the final product.

While the initial cyclization step has been experimentally elucidated, the subsequent oxidation
and tailoring reactions are currently putative and based on transcriptomic data and biosynthetic
logic.

Step 1: Formation of the Pseudolaratriene Skeleton
(Experimentally Verified)

The first committed step in the biosynthesis of pseudolaric acids is the conversion of the linear
precursor GGPP into the bicyclic diterpene, pseudolaratriene. This reaction is catalyzed by the
enzyme pseudolaratriene synthase (PxaTPS8), a monofunctional class | diterpene synthase
discovered through transcriptome mining of Pseudolarix amabilis roots.[1]

The proposed mechanism involves the ionization of GGPP, followed by a series of cyclization
and rearrangement reactions to form the 5-7 fused ring system of pseudolaratriene.[1]

Diagram of the Initial Biosynthetic Step
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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